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Compound of Interest

Compound Name: Sodium bitartrate monohydrate

Cat. No.: B1358471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing sodium bitartrate
monohydrate as a primary standard for the standardization of basic solutions, such as sodium

hydroxide (NaOH), in titration applications.

Introduction
Sodium bitartrate monohydrate (NaHC₄H₄O₆·H₂O) is a white, crystalline powder that can be

used as a primary standard in analytical chemistry.[1] A primary standard is a highly pure

compound that serves as a reference material in titrimetric methods. The accuracy of the

concentration of a titrant is crucial for obtaining reliable results in quantitative analysis. Sodium
bitartrate monohydrate's stability, high purity (typically ≥99%), and known molecular weight

make it a suitable candidate for this purpose.[1] Its mild acidity allows for precise reaction with

strong bases.[1]

Key Properties of Sodium Bitartrate Monohydrate:
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Property Value Reference

Molecular Formula C₄H₅O₆Na·H₂O [1]

Molecular Weight 190.08 g/mol [1][2]

Purity (Assay by Titration) ≥ 99% [1]

Appearance White crystalline powder [1]

Synonyms

L-(+)-Tartaric acid

monosodium salt, Sodium

hydrogen tartrate monohydrate

[1]

Principle of Standardization
The standardization of a sodium hydroxide solution using sodium bitartrate monohydrate
involves a classic acid-base neutralization reaction. Sodium bitartrate monohydrate is a

monoprotic acid, meaning it donates one proton (H⁺) per molecule in this reaction. The reaction

proceeds as follows:

NaHC₄H₄O₆·H₂O(aq) + NaOH(aq) → Na₂C₄H₄O₆(aq) + 2H₂O(l)

At the equivalence point of the titration, the moles of NaOH added are equal to the initial moles

of sodium bitartrate monohydrate. By accurately weighing the primary standard and

measuring the volume of the NaOH solution required to reach the endpoint (indicated by a

color change of an indicator), the precise molarity of the NaOH solution can be calculated.

Experimental Protocol: Standardization of ~0.1 M
NaOH
This protocol details the steps for standardizing a sodium hydroxide solution with an

approximate concentration of 0.1 M using sodium bitartrate monohydrate as the primary

standard.

3.1. Materials and Reagents

Sodium Bitartrate Monohydrate (analytical grade, purity ≥99%)
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Sodium Hydroxide (NaOH), ~0.1 M solution to be standardized

Phenolphthalein indicator solution (1% in ethanol)

Deionized (DI) water, boiled to remove dissolved CO₂ and cooled

Analytical balance (readable to ±0.0001 g)

50 mL burette

250 mL Erlenmeyer flasks (x3)

Volumetric pipettes

Magnetic stirrer and stir bars (optional)

3.2. Procedure

3.2.1. Preparation of the Primary Standard

Dry the sodium bitartrate monohydrate at 105°C for 2 hours and cool in a desiccator.

Accurately weigh, by difference, approximately 0.475 g of the dried sodium bitartrate
monohydrate into three separate 250 mL Erlenmeyer flasks. Record the exact mass of each

sample to four decimal places.

To each flask, add approximately 50 mL of boiled and cooled deionized water. Swirl gently to

dissolve the solid. If necessary, use a magnetic stirrer.

3.2.2. Preparation of the Burette

Rinse the 50 mL burette with deionized water, followed by two rinses with small portions of

the ~0.1 M NaOH solution.

Fill the burette with the NaOH solution, ensuring the tip is free of air bubbles.

Record the initial volume of the NaOH solution to the nearest 0.01 mL.

3.2.3. Titration
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Add 2-3 drops of phenolphthalein indicator to the first flask containing the dissolved sodium
bitartrate monohydrate. The solution should be colorless.

Begin titrating with the NaOH solution, swirling the flask continuously. A magnetic stirrer can

be used for this purpose.

As the endpoint is approached, the pink color of the indicator will persist for longer periods.

Add the NaOH dropwise until the first faint but permanent pink color that persists for at least

30 seconds is observed.

Record the final volume of the NaOH solution in the burette to the nearest 0.01 mL.

Repeat the titration for the other two samples.

3.3. Calculations

The molarity of the NaOH solution is calculated for each trial using the following formula:

Molarity of NaOH (M) = (Mass of NaHC₄H₄O₆·H₂O (g)) / (Molecular Weight of NaHC₄H₄O₆·H₂O

( g/mol ) × Volume of NaOH (L))

Where the Molecular Weight of NaHC₄H₄O₆·H₂O is 190.08 g/mol .

Calculate the average molarity from the three trials. The results should be in close agreement,

typically within a few parts per thousand.

Data Presentation
The following table is an example of how to record and present the quantitative data from the

titration experiment.

Table 1: Titration Data for the Standardization of NaOH Solution
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Trial

Mass of
Sodium
Bitartrate
Monohydrat
e (g)

Initial
Burette
Reading
(mL)

Final
Burette
Reading
(mL)

Volume of
NaOH Used
(mL)

Calculated
Molarity of
NaOH (M)

1 0.4752 0.10 25.12 25.02 0.1000

2 0.4760 0.25 25.30 25.05 0.1001

3 0.4748 0.15 25.15 25.00 0.0999

Average 0.1000

Standard

Deviation
0.0001

Discussion and Considerations
Purity and Stability: Sodium bitartrate monohydrate is available in high purity and is stable

under normal laboratory conditions, which are essential characteristics for a primary

standard.

Hygroscopicity: While relatively stable, it is good practice to dry the sodium bitartrate
monohydrate before use to ensure the removal of any adsorbed moisture.

Comparison to KHP: Potassium hydrogen phthalate (KHP) is another common primary

standard for standardizing bases. KHP has a higher molecular weight (204.22 g/mol ), which

can reduce weighing errors. However, sodium bitartrate monohydrate is a suitable

alternative when KHP is not available.

Endpoint Determination: The use of phenolphthalein as an indicator is appropriate for this

titration, as the pH at the equivalence point will be slightly basic.

Visualizations
The following diagrams illustrate the logical workflow of the standardization process.
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Caption: Experimental workflow for NaOH standardization.
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Caption: Logical relationship for calculating molarity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1358471?utm_src=pdf-body-img
https://www.benchchem.com/product/b1358471?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1358471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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